Cas no 885516-98-3 (1,1-Dimethylethyl Ester 4-(2-Cyano-2-hydroxyethyl)-1-piperidinecarboxylic Acid)

1,1-Dimethylethyl Ester 4-(2-Cyano-2-hydroxyethyl)-1-piperidinecarboxylic Acid structure

885516-98-3 structure

Product Name:1,1-Dimethylethyl Ester 4-(2-Cyano-2-hydroxyethyl)-1-piperidinecarboxylic Acid

CAS No:885516-98-3

MF:C₁₃H₂₂N₂O₃

MW:254.325383663177

MDL:MFCD22571234

CID:1928089

PubChem ID:73013690

Update Time:2024-12-09

1,1-Dimethylethyl Ester 4-(2-Cyano-2-hydroxyethyl)-1-piperidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-2-propanyl 4-(2-cyano-2-hydroxyethyl)-1-piperidinecarbox ylate
- 1-PIPERIDINECARBOXYLIC ACID, 4-(2-CYANO-2-HYDROXYETHYL)-, 1,1-DIMETHYLETHYL ESTER
- tert-butyl 4-(2-cyano-2-hydroxyethyl)piperidine-1-carboxylate
- 1-Piperidinecarboxylic acid,4-(2-cyano-2-hydroxyethyl)-,1,1-dimethylethyl ester
- FVBVBNNQZAWHNR-UHFFFAOYSA-N
- 1,1-Dimethylethyl 4-(2-cyano-2-hydroxyethyl)-1-piperidinecarboxylate (ACI)
- AKOS037649961
- SCHEMBL14343377
- tert-butyl4-(2-cyano-2-hydroxyethyl)piperidine-1-carboxylate
- 885516-98-3
- CS-M1540
- CS-13955
- 1,1-Dimethylethyl Ester 4-(2-Cyano-2-hydroxyethyl)-1-piperidinecarboxylic Acid
- MDL： MFCD22571234
- Inchi： 1S/C13H22N2O3/c1-13(2,3)18-12(17)15-6-4-10(5-7-15)8-11(16)9-14/h10-11,16H,4-8H2,1-3H3
- InChI Key： FVBVBNNQZAWHNR-UHFFFAOYSA-N
- SMILES： N#CC(CC1CCN(C(OC(C)(C)C)=O)CC1)O

Computed Properties

Exact Mass: 254.16304257g/mol
Monoisotopic Mass: 254.16304257g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.6
XLogP3: 1.4

1,1-Dimethylethyl Ester 4-(2-Cyano-2-hydroxyethyl)-1-piperidinecarboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-M1540-1g	1-Piperidinecarboxylic acid, 4-(2-cyano-2-hydroxyethyl)-, 1,1-dimethylethyl ester	885516-98-3		1g	$495.0	2022-04-26
Chemenu	CM481966-100mg	1-Piperidinecarboxylic acid, 4-(2-cyano-2-hydroxyethyl)-, 1,1-diMethylethyl ester	885516-98-3	95%+	100mg	$161	2022-08-31
Chemenu	CM481966-250mg	1-Piperidinecarboxylic acid, 4-(2-cyano-2-hydroxyethyl)-, 1,1-diMethylethyl ester	885516-98-3	95%+	250mg	$269	2022-08-31
Chemenu	CM481966-1g	1-Piperidinecarboxylic acid, 4-(2-cyano-2-hydroxyethyl)-, 1,1-diMethylethyl ester	885516-98-3	95%+	1g	$537	2022-08-31
TRC	P482785-10mg	1,1-Dimethylethyl Ester 4-(2-Cyano-2-hydroxyethyl)-1-piperidinecarboxylic Acid	885516-98-3		10mg	$ 50.00	2022-06-03
TRC	P482785-50mg	1,1-Dimethylethyl Ester 4-(2-Cyano-2-hydroxyethyl)-1-piperidinecarboxylic Acid	885516-98-3		50mg	$ 135.00	2022-06-03
TRC	P482785-100mg	1,1-Dimethylethyl Ester 4-(2-Cyano-2-hydroxyethyl)-1-piperidinecarboxylic Acid	885516-98-3		100mg	$ 210.00	2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1057785-100mg	tert-Butyl 4-(2-cyano-2-hydroxyethyl)piperidine-1-carboxylate	885516-98-3	97%	100mg	￥1789.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1057785-250mg	tert-Butyl 4-(2-cyano-2-hydroxyethyl)piperidine-1-carboxylate	885516-98-3	97%	250mg	￥2585.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1057785-1g	tert-Butyl 4-(2-cyano-2-hydroxyethyl)piperidine-1-carboxylate	885516-98-3	97%	1g	￥5170.00	2024-04-27

1,1-Dimethylethyl Ester 4-(2-Cyano-2-hydroxyethyl)-1-piperidinecarboxylic Acid Production Method

Production Method 1

142374-19-4

885516-98-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water ; 30 min, 0 °C; 1 h, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 10 min

Reference

Discovery of a Novel, Highly Potent, and Selective Thieno[3,2-d]pyrimidinone-Based Cdc7 Inhibitor with a Quinuclidine Moiety (TAK-931) as an Orally Active Investigational Antitumor Agent

Kurasawa, Osamu ; Miyazaki, Tohru; Homma, Misaki; Oguro, Yuya; Imada, Takashi; et al, Journal of Medicinal Chemistry, 2020, 63(3), 1084-1104

Production Method 2

142374-19-4

885516-98-3

Reaction Conditions

1.1 Solvents: Diethyl ether , Water ; 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C

Reference

A practical synthesis of S-quinuclidine-2-carboxylic acid and its enantiomer

Mi, Yuan; Corey, E. J., Tetrahedron Letters, 2006, 47(15), 2515-2516

Production Method 3

142374-19-4

7677-24-9

885516-98-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Diethyl ether ; overnight, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, rt

Reference

Nickel-Catalyzed Asymmetric Reductive Cross-Coupling between Heteroaryl Iodides and α-Chloronitriles

Kadunce, Nathaniel T.; Reisman, Sarah E., Journal of the American Chemical Society, 2015, 137(33), 10480-10483